Cas no 2092047-52-2 (Piperidine, 2,3-bis(trifluoromethyl)-, (2R,3S)-rel-)

• Product Name: Piperidine, 2,3-bis(trifluoromethyl)-, (2R,3S)-rel-
• CAS No: 2092047-52-2
• MF: C₇H₉F₆N
• MW: 221.143482923508
• CID: 5266811
• Update Time: 2025-06-08

Piperidine, 2,3-bis(trifluoromethyl)-, (2R,3S)-rel- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 2,3-bis(trifluoromethyl)-, (2R,3S)-rel-

• Inchi： 1S/C7H9F6N/c8-6(9,10)4-2-1-3-14-5(4)7(11,12)13/h4-5,14H,1-3H2/t4-,5+/m0/s1
• InChI Key： JWKCJWXTADEJAD-CRCLSJGQSA-N
• SMILES： N1CCC[C@H](C(F)(F)F)[C@@H]1C(F)(F)F

Additional information on Piperidine, 2,3-bis(trifluoromethyl)-, (2R,3S)-rel-

Piperidine, 2,3-bis(trifluoromethyl)-, (2R,3S)-rel- (CAS No. 2092047-52-2): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

Piperidine, 2,3-bis(trifluoromethyl)-, (2R,3S)-rel- (CAS No. 2092047-52-2) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of piperidines, which are six-membered nitrogen-containing heterocyclic compounds. The presence of two trifluoromethyl groups at the 2 and 3 positions, along with the specific (2R,3S) relative configuration, imparts distinct chemical and biological properties to this molecule.

The structure of Piperidine, 2,3-bis(trifluoromethyl)-, (2R,3S)-rel- is characterized by a piperidine ring with two trifluoromethyl groups attached at the 2 and 3 positions. The chirality at these positions is crucial for its biological activity and selectivity. The trifluoromethyl groups are known for their electron-withdrawing properties and can significantly influence the molecule's reactivity and stability. The (2R,3S) relative configuration ensures that the compound has a specific three-dimensional arrangement that can interact with biological targets in a precise manner.

In terms of physical properties, Piperidine, 2,3-bis(trifluoromethyl)-, (2R,3S)-rel- is typically a solid at room temperature with a high melting point due to the presence of the trifluoromethyl groups. It is generally soluble in organic solvents such as dichloromethane and acetonitrile but has limited solubility in water. The compound's stability is influenced by its electronic structure and can be affected by factors such as pH and temperature.

The synthesis of Piperidine, 2,3-bis(trifluoromethyl)-, (2R,3S)-rel- involves several steps to achieve the desired chirality and functional group placement. One common approach involves the asymmetric synthesis of a chiral intermediate followed by ring closure to form the piperidine ring. The use of chiral catalysts or ligands is often essential to achieve high enantiomeric purity. Recent advancements in catalytic asymmetric synthesis have made it possible to produce this compound with high efficiency and selectivity.

Biological activities of Piperidine, 2,3-bis(trifluoromethyl)-, (2R,3S)-rel- have been extensively studied in various biological systems. One of its notable applications is as a lead compound in the development of novel therapeutic agents. Research has shown that this compound exhibits potent activity against certain types of cancer cells by inhibiting specific signaling pathways involved in cell proliferation and survival. Additionally, it has been investigated for its potential as an anti-inflammatory agent due to its ability to modulate inflammatory responses.

Recent studies have also explored the use of Piperidine, 2,3-bis(trifluoromethyl)-, (2R,3S)-rel- in combination with other therapeutic agents to enhance their efficacy and reduce side effects. For example, it has been shown to synergize with certain chemotherapy drugs in treating resistant cancer cells. This synergistic effect is attributed to its ability to target multiple pathways simultaneously.

In the context of drug discovery, Piperidine, 2,3-bis(trifluoromethyl)-, (2R,3S)-rel- serves as an important scaffold for the design and synthesis of new drug candidates. Its unique structural features make it an attractive starting point for structure-activity relationship (SAR) studies. By modifying the piperidine ring or introducing additional functional groups, researchers can optimize the compound's pharmacological properties for specific therapeutic applications.

The pharmacokinetic properties of Piperidine, 2,3-bis(trifluoromethyl)-, (2R,3S)-rel- are also an important consideration in drug development. Studies have shown that it has favorable absorption and distribution profiles when administered orally or intravenously. However, its metabolism and excretion pathways need further investigation to ensure optimal dosing regimens and minimize potential side effects.

From a toxicological perspective, preliminary studies suggest that Piperidine, 2,3-bis(trifluoromethyl)-, (2R,3S)-rel- has low toxicity at therapeutic concentrations. However, more comprehensive toxicological evaluations are necessary to fully understand its safety profile before it can be considered for clinical trials.

In conclusion, Piperidine, 2,3-bis(trifluoromethyl)-,(2R ,3 S ) -re l - (CAS No. 2092047-52-2) is a promising compound with diverse applications in medicinal chemistry. Its unique structure and biological activities make it a valuable tool for researchers developing new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.